Indisetron
Overview
Description
Indisetron (INN; trade name Sinseron) is a drug used for prophylaxis of chemotherapy-induced nausea and vomiting . It was approved by Japan’s Pharmaceuticals and Medical Devices Agency in 2004 . Indisetron exerts its effects as a dual serotonin 5-HT3 and 5-HT4 receptor antagonist .
Molecular Structure Analysis
Indisetron has a molecular formula of C17H23N5O . It is an aromatic amide and a member of indazoles . The molecular weight of Indisetron is 313.4 g/mol . The IUPAC name for Indisetron is N - [ (1 R ,5 S )-3,9-dimethyl-3,9-diazabicyclo [3.3.1]nonan-7-yl]-1 H -indazole-3-carboxamide .
Physical And Chemical Properties Analysis
Indisetron has a molecular weight of 313.4 g/mol . It is an aromatic amide and a member of indazoles . More detailed physical and chemical properties were not found in the retrieved sources.
Scientific Research Applications
Oncology: Antiemetic Efficacy in Chemotherapy
Indisetron has been studied for its antiemetic properties, particularly in the field of oncology. It is used to prevent nausea and vomiting associated with chemotherapy treatments. Its effectiveness is attributed to its antagonistic action on the 5-hydroxytryptamine receptor 3A (5-HT3A), which plays a significant role in the emetic response .
Gastroenterology: Management of Gastrointestinal Disorders
Research has explored Indisetron’s potential in managing gastrointestinal disorders such as irritable bowel syndrome (IBS) and gastroparesis. By blocking 5-HT3 receptors, Indisetron can modulate gastrointestinal motility and secretion, providing symptomatic relief .
Anesthesiology: Postoperative Nausea and Vomiting (PONV)
Indisetron is used in anesthesiology to prevent postoperative nausea and vomiting (PONV). Its efficacy in PONV is due to its pharmacological action on the central nervous system, where it prevents the activation of 5-HT3 receptors involved in the emetic reflex .
Future Directions
While specific future directions for Indisetron were not found in the retrieved sources, it is clear that the field of antiemetic drugs continues to evolve. New formulations and applications are continually being explored, and ongoing research is likely to yield further insights into the optimal use of drugs like Indisetron .
properties
IUPAC Name |
N-[(1R,5S)-3,9-dimethyl-3,9-diazabicyclo[3.3.1]nonan-7-yl]-1H-indazole-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N5O/c1-21-9-12-7-11(8-13(10-21)22(12)2)18-17(23)16-14-5-3-4-6-15(14)19-20-16/h3-6,11-13H,7-10H2,1-2H3,(H,18,23)(H,19,20)/t11?,12-,13+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MHNNVDILNTUWNS-YHWZYXNKSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC2CC(CC(C1)N2C)NC(=O)C3=NNC4=CC=CC=C43 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C[C@H]2CC(C[C@@H](C1)N2C)NC(=O)C3=NNC4=CC=CC=C43 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N5O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201318343 |
Source
|
| Record name | Indisetron | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201318343 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
313.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Indisetron | |
CAS RN |
141549-75-9 |
Source
|
| Record name | Indisetron [INN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0141549759 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Indisetron | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201318343 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | INDISETRON | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/89RBZ66NVC | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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